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Compound of Interest

Compound Name: 2-bromoacetic acid

Cat. No.: B12059701

Get Quote

Executive Summary: The Chemistry of S-
Carboxymethylation[1]
In peptide mapping, 2-bromoacetic acid is employed to alkylate reduced cysteine residues,

converting them into S-carboxymethylcysteine (SCM). Unlike the neutral modification

introduced by iodoacetamide (carbamidomethylation), 2-bromoacetic acid introduces a

negatively charged carboxyl group (

).

Why use it?

Charge Manipulation: Shifts the isoelectric point (pI) of peptides, altering chromatographic

retention and ionization efficiency.

Isotopic Labeling: Deuterated forms (

) are widely used for quantitative proteomics.
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The Problem: While 2-bromoacetic acid is less reactive than its iodo-analog (iodoacetic acid),

it is not perfectly specific. Under suboptimal conditions, it acts as a promiscuous alkylating

agent, attacking other nucleophilic side chains. This creates chemical noise, complicates

database searching, and can lead to false identifications.

Reaction Mechanism & Specificity Logic
To troubleshoot, one must understand the causality. The reaction is a nucleophilic substitution (

). The nucleophile (peptide side chain) attacks the

-carbon of 2-bromoacetic acid, displacing the bromide ion.

The Hierarchy of Reactivity (Nucleophilicity): The specificity is dictated by the pKa of the amino

acid side chains relative to the buffer pH.

Cysteine (Thiol, pKa ~8.3): At pH 8.0–8.5, the thiol is deprotonated to the thiolate anion (

), which is a potent nucleophile.[1] This is the intended target.

Methionine (Thioether, Neutral): Always nucleophilic regardless of pH. It reacts to form a

sulfonium ion.

Histidine (Imidazole, pKa ~6.0): At pH > 6, the unprotonated nitrogen is nucleophilic.

Lysine (Amino, pKa ~10.5): At pH > 9, the

-amino group becomes deprotonated and highly reactive.

N-Terminus (Amino, pKa ~8.0): Competes significantly with Cysteine at standard reaction

pH.

Visualization: Reaction Pathways & Competition
The following diagram illustrates the intended pathway versus competing side reactions based

on pH and steric factors.
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Caption: Competitive alkylation pathways of 2-bromoacetic acid. Green indicates the target

pathway; red/yellow indicates off-target artifacts driven by pH and residue accessibility.

Troubleshooting Guide (Q&A)
Issue 1: "I see a +58 Da mass shift on Histidine and N-
termini."
Q: Is my reagent contaminated? A: Unlikely. This is a classic over-alkylation artifact.

Mechanism: You have likely driven the reaction too hard. While Cysteine reacts rapidly

(kinetically favored), excess reagent and time allow the thermodynamically stable alkylation
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of Histidine (imidazole nitrogen) and N-terminal amines to occur.

Correction:

Check Stoichiometry: Do not exceed a 5–10 fold molar excess of bromoacetic acid over

total thiols. Many protocols erroneously suggest 50x or 100x.

Strict pH Control: Maintain pH at 8.0. If pH drifts to 8.5 or 9.0, N-terminal alkylation (pKa

~8.0) becomes significant.

Quenching: You must chemically quench the reaction. Dilution is not enough. Add excess

DTT or

-mercaptoethanol immediately after the incubation period.

Issue 2: "My Methionine residues are disappearing or
shifting mass."
Q: Is this oxidation (+16 Da) or alkylation? A: It is critical to distinguish the two.

Oxidation (+15.99 Da): Met

Met-Sulfoxide. Caused by air/light.

Alkylation (+58.00 Da): Met

S-carboxymethyl sulfonium ion.

The Trap: The sulfonium ion is unstable during MALDI or ESI-MS. It often undergoes neutral

loss of the side chain or the alkyl group, leading to confusing spectra or "missing" peptides.

Correction:

Perform alkylation in the dark (light accelerates radical mechanisms).

Limit reaction time to 30–45 minutes. Methionine alkylation is slower than Cysteine

alkylation; speed is your specificity filter.
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Issue 3: "Incomplete Alkylation (Cys +0 Da)."
Q: I reduced with DTT, but I still see free cysteines or disulfide scrambling. A: This is often a pH

mismatch.

Mechanism: 2-bromoacetic acid is an acid. Adding it to a weak buffer can drop the pH

below 7.0. At pH < 7, Cysteine exists mostly as the thiol (-SH), not the reactive thiolate (-S⁻),

slowing the reaction drastically.

Correction:

Ensure your buffer (e.g., Tris, Ammonium Bicarbonate) is strong enough (e.g., 50–100

mM) to buffer the addition of the acidic reagent.

Verify pH after adding 2-bromoacetic acid.

Data Summary: Mass Shifts & Artifacts[1]
Use this table to configure your database search parameters (e.g., Mascot, Sequest,

MaxQuant) to identify artifacts.
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Residue
Modification
Name

Mass Shift (

Da)
Type Cause

Cysteine

S-

carboxymethylati

on

+58.0055 Target Desired Reaction

Methionine
S-carboxymethyl

sulfonium
+58.0055 Artifact

Over-incubation /

Excess Reagent

Histidine

N(

)-

carboxymethylati

on

+58.0055 Artifact
pH > 6.5 /

Excess Reagent

Lysine

N(

)-

carboxymethylati

on

+58.0055 Artifact pH > 9.0

N-Terminus

N(

)-

carboxymethylati

on

+58.0055 Artifact pH > 7.5

Methionine
Oxidation

(Sulfoxide)
+15.9949 Artifact

Air/Light

exposure

Optimized Protocol: High-Fidelity S-
Carboxymethylation
This protocol prioritizes specificity over speed, minimizing off-target +58 Da artifacts.

Reagents:

Reduction Buffer: 6M Guanidine-HCl, 50 mM Tris-HCl, pH 8.0.
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Reducing Agent: Dithiothreitol (DTT) or TCEP.[2][3]

Alkylating Agent: 2-Bromoacetic acid (Freshly prepared 200 mM stock in 1M NaOH to

neutralize it before addition). Note: Dissolving free acid directly into sample drops pH.

Workflow:

Denaturation & Reduction:

Incubate protein in Reduction Buffer with 5 mM DTT for 30 min at 37°C (or 60°C for

resistant proteins).

Alkylation (The Critical Step):

Cool sample to Room Temperature (RT).[1]

Add 2-Bromoacetic acid to a final concentration of 10–15 mM.

Critical: Ensure molar ratio is ~5-10x over total thiols, not higher.

Incubate in the DARK at RT for 30 minutes.

Quenching:

Immediately add DTT to a final concentration of 10 mM (equimolar or excess to alkylating

agent).

Incubate 5 min. This scavenges remaining bromoacetic acid, protecting Met/His from slow

alkylation during digestion.

Desalting:

Proceed immediately to buffer exchange (Zeba spin column or dialysis) to remove

reagents before Trypsin digestion.
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Methionine Alkylation Mechanism: Gundlach, H. G., et al. "The reaction of iodoacetate with

methionine."[1] Journal of Biological Chemistry, 1959. Context: Foundational paper

describing the formation of sulfonium salts from thioethers (Met) using halo-acetic acids.

Optimization of Carboxymethylation: Ren, D., et al. "An improved method for S-

carboxymethylation of proteins." Journal of Chromatography A, 2009. Context: Provides

optimization parameters (pH, stoichiometry) to maximize Cys specificity while minimizing off-

target effects.

Side Reactions in Peptide Mapping: Boja, E. S., & Fales, H. M. "Overalkylation of a protein

digest with iodoacetamide."[4] Analytical Chemistry, 2001. Context: While focused on IAM,
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[https://www.benchchem.com/product/b12059701/docs#technical-support-center-2-
bromoacetic-acid-in-peptide-mapping]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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